Cas no 40182-09-0 (N-methyl-2-phenoxybenzenesulphonamide)

• Product Name: N-methyl-2-phenoxybenzenesulphonamide
• CAS No: 40182-09-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 925443
• PubChem ID: 3016165
• Update Time: 2025-04-19

N-methyl-2-phenoxybenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-phenoxybenzenesulphonamide
• N-methyl-2-phenoxybenzenesulfonamide
• EINECS 254-827-9
• Benzenesulfonamide, N-methyl-2-phenoxy-
• NS00030737
• ATLFCDGWDOSGPN-UHFFFAOYSA-N
• SCHEMBL7953769
• 40182-09-0
• 6GF4PC6BQD
• DTXSID00193183
• N-Methyl-o-phenoxybenzenesulfonamide

• Inchi： 1S/C13H13NO3S/c1-14-18(15,16)13-10-6-5-9-12(13)17-11-7-3-2-4-8-11/h2-10,14H,1H3
• InChI Key： ATLFCDGWDOSGPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC1C=CC=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų